Cas no 1820674-18-7 (Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate)
Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate
- 3-Pyridinecarboxylic acid, 5-amino-6-(ethylamino)-, methyl ester
-
- Inchi: 1S/C9H13N3O2/c1-3-11-8-7(10)4-6(5-12-8)9(13)14-2/h4-5H,3,10H2,1-2H3,(H,11,12)
- InChI Key: JIUFYXSOIXEZIO-UHFFFAOYSA-N
- SMILES: C1=NC(NCC)=C(N)C=C1C(OC)=O
Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00I188-1g |
Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate |
1820674-18-7 | 98% | 1g |
$81.00 | 2025-02-28 | |
| 1PlusChem | 1P00I188-10g |
Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate |
1820674-18-7 | 98% | 10g |
$613.00 | 2025-02-28 | |
| 1PlusChem | 1P00I188-25g |
Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate |
1820674-18-7 | 98% | 25g |
$1213.00 | 2025-02-28 | |
| 1PlusChem | 1P00I188-5g |
Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate |
1820674-18-7 | 98% | 5g |
$356.00 | 2025-02-28 | |
| A2B Chem LLC | AI40600-1g |
Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate |
1820674-18-7 | 98% | 1g |
$97.00 | 2024-04-20 | |
| A2B Chem LLC | AI40600-5g |
Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate |
1820674-18-7 | 98% | 5g |
$271.00 | 2024-04-20 | |
| A2B Chem LLC | AI40600-10g |
Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate |
1820674-18-7 | 98% | 10g |
$467.00 | 2024-04-20 | |
| A2B Chem LLC | AI40600-25g |
Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate |
1820674-18-7 | 98% | 25g |
$923.00 | 2024-04-20 |
Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate
Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate (CAS No. 1820674-18-7): A Comprehensive Overview
Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate, identified by its CAS number 1820674-18-7, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This compound belongs to the pyridine family, a class of heterocyclic aromatic organic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.
The molecular structure of Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate consists of a pyridine ring substituted with various functional groups. Specifically, the presence of both amino and ethylamino groups on the pyridine ring enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. The carboxylate ester group at the 3-position further contributes to its versatility, allowing for further derivatization and functionalization.
In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives. Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate has been studied for its potential role in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. Its unique structural features make it an attractive candidate for drug discovery and development.
One of the most compelling aspects of Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate is its ability to interact with biological targets. The amino and ethylamino groups can form hydrogen bonds with nucleophilic sites on proteins and enzymes, potentially modulating their activity. This interaction is particularly relevant in the context of enzyme inhibition, where such compounds can serve as scaffolds for developing small-molecule inhibitors.
Recent studies have highlighted the importance of pyridine derivatives in oncology research. Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate has been investigated for its ability to interfere with key signaling pathways involved in cancer cell proliferation and survival. For instance, it has shown promise in disrupting the activity of tyrosine kinases, which are often overexpressed in various cancers and contribute to tumor growth and metastasis.
The compound's structural flexibility also makes it a valuable tool for medicinal chemists. By modifying different parts of its molecule, researchers can fine-tune its pharmacological properties to achieve desired outcomes. This adaptability is crucial in drug design, where optimizing potency, selectivity, and pharmacokinetic profiles are essential for successful therapeutic intervention.
In addition to its potential in oncology, Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate has been explored for its antimicrobial properties. The presence of multiple nitrogen-containing functional groups enhances its ability to interact with bacterial enzymes and DNA, potentially leading to the development of novel antibiotics. This is particularly relevant in light of the increasing threat posed by antibiotic-resistant pathogens.
The synthesis of Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to construct the desired molecular framework efficiently. These methods not only improve the efficiency of production but also minimize unwanted byproducts.
Quality control and analytical characterization are critical steps in ensuring the integrity of Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the structure and purity of the compound. These analytical methods provide detailed insights into its molecular composition and help ensure that it meets stringent pharmaceutical standards.
The future prospects for Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate are promising, given its diverse biological activities and synthetic versatility. Ongoing research aims to further elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of novel derivatives with enhanced efficacy and improved safety profiles.
In conclusion, Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate (CAS No. 1820674-18-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for drug discovery, with applications ranging from oncology to antimicrobial therapy. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments for various diseases.
1820674-18-7 (Methyl 5-amino-6-(ethylamino)pyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)